Cas no 13721-29-4 (Tetrathionic acid, disodium salt, dihydrate)

• Product Name: Tetrathionic acid, disodium salt, dihydrate
• CAS No: 13721-29-4
• Molecular Formula: H₄Na₂O₈S₄
• Molecular Weight: 306.2665
• MDL: MFCD00150868
• CID: 139383
• PubChem ID: 24899672

Tetrathionic acid, disodium salt, dihydrate Properties

Names and Identifiers

• Di(dithioperoxo)sulfuricacid, sodium salt, hydrate (1:2:2)
• Sodium tetrathionate dihydrate
• Tetrathionate sodium dihydrate
• SODIUM TETRATHIONATE
• SodiuM tetrathionate dihydra
• disodiumtetrathionatedihydrate
• SODIUM TETRATHIONATE-2-HYDRATE
• Foursulfonic acidsodiuMhydrate,two
• tetrathionicacid,disodiumsalt,dihydrate
• tetrathionatesodiumdihydrate
• SodiuM tetrathionate dihydrate puruM p.a., >=98.0% (T)
• Tetrathionic acid, disodium salt, dihydrate
• Disodium tetrathionate dihydrate
• Sodium tetrathionate, dihydrate (6CI,7CI)
• Sodium tetrasulfate
• Sodium tetrathionate, dihydrate
• SODIUMTETRATHIONATEDIHYDRATE
• J-006981
• E77926
• H4Na2O8S4
• MFCD00150868
• Q7553381
• DTXSID50160108
• AKOS015855300
• 13721-29-4
• DB-231849
• HAEPBEMBOAIUPN-UHFFFAOYSA-L
• Sodium tetrathionate
• Di(dithioperoxo)sulfuric acid, sodium salt, hydrate (1:2:2)

• MDL： MFCD00150868
• InChIKey： HAEPBEMBOAIUPN-UHFFFAOYSA-L
• Inchi： 1S/2Na.H2O6S4.2H2O/c;;1-9(2,3)7-8-10(4,5)6;;/h;;(H,1,2,3)(H,4,5,6);2*1H2/q2*+1;;;/p-2
• SMILES： S(=O)(=O)([O-])SSS(=O)(=O)[O-].[Na+].[Na+].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 305.85800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 1
• Monoisotopic Mass: 305.858
• Heavy Atom Count: 14
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 184

Experimental Properties

• LogP: 1.32120
• PSA: 200.22000
• Boiling Point: No data available
• Melting Point: No data available
• Flash Point: No data available
• Solubility: H2O: 50 mg/mL, slightly turbid, colorless
• Color/Form: Colorless or white crystals. It is hygroscopic.
• PH: 3.8-6.0 (25℃, 0.1M in H2O)
• Solubility: Soluble in water, slightly soluble in ethanol.
• Density: 2.1 g/mL at 25 °C(lit.)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt